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Compound of Interest

Compound Name: Pentaborane

Cat. No.: B011624 Get Quote

CAS Registry Number: 19624-22-7[1]

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of pentaborane(9), a boron hydride

cluster with significant reactivity and a history of diverse applications. This document

consolidates critical data, experimental methodologies, and safety protocols to support its use

in research and development.

Core Properties and Data
Pentaborane(9), with the chemical formula B₅H₉, is a volatile and colorless liquid characterized

by a pungent, sour milk-like odor.[2] It is a diamagnetic and highly reactive compound.[2]

Physical and Chemical Properties
The fundamental physical and chemical properties of pentaborane(9) are summarized in the

table below for easy reference.
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Property Value References

CAS Registry Number 19624-22-7 [1]

Molecular Formula B₅H₉ [2]

Molar Mass 63.12 g/mol [2]

Appearance Colorless liquid [2]

Odor Pungent, like sour milk [2]

Density 0.618 g/mL [2]

Melting Point -46.8 °C [2]

Boiling Point 58.4 °C [2]

Vapor Pressure 171 mmHg (20 °C) [2]

Flash Point 30 °C [2]

Autoignition Temperature
Spontaneously flammable if

impure

Solubility

Reacts with water; Soluble in

hydrocarbons (benzene,

cyclohexane)

[2]

Dipole Moment 2.13 D [2]

Toxicological Data
Pentaborane(9) is extremely toxic and poses a significant health hazard upon exposure. Its

toxicity is comparable to some nerve agents.[2]
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Exposure Route Species LC₅₀ / LD₅₀ References

Inhalation Mouse 3 ppm (4 hr) [2]

Inhalation Rat 6 ppm (4 hr) [2]

Inhalation Dog 35 ppm (15 min) [2]

Inhalation Monkey 244 ppm (2 min) [2]

Oral - <50 mg/kg (estimated) [2]

Synthesis and Reactions
The chemistry of pentaborane(9) is extensive, involving various synthesis routes and a wide

range of reactions.

Synthesis of Pentaborane(9)
The primary industrial synthesis of pentaborane(9) involves the pyrolysis of diborane (B₂H₆).

[2] An improved laboratory-scale synthesis starts from salts of the octahydrotriborate anion

(B₃H₈⁻).[2]

Diborane (B₂H₆) Pyrolysis
~200 °C Pentaborane(9) (B₅H₉)

Click to download full resolution via product page

General synthesis of pentaborane(9) via pyrolysis of diborane.

Key Reactions of Pentaborane(9)
Pentaborane(9) undergoes a variety of reactions, including halogenation, deprotonation, and

cluster expansion.

Halogenation: Reacts with halogens to form derivatives such as B₅H₈X, where X is a

halogen.[1]
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Deprotonation: Strong bases like alkyllithium reagents can deprotonate pentaborane(9),

yielding lithium salts that are useful for further synthesis.[1]

Lewis Acidity: It acts as a Lewis acid, forming adducts with Lewis bases like

trimethylphosphine.[1]

Precursor to other Boranes: Pentaborane(9) is a crucial starting material for the synthesis of

larger boron hydride clusters and metallaboranes.[1] For instance, it reacts with diiron

nonacarbonyl to produce B₄H₈Fe(CO)₃.[1]

Experimental Protocols
The following are representative experimental protocols for the synthesis and a key reaction of

pentaborane(9). Extreme caution must be exercised when handling pentaborane(9) due to its

pyrophoric and highly toxic nature. All manipulations must be performed in a high-quality fume

hood or glovebox under an inert atmosphere.

Synthesis of Pentaborane(9) via Pyrolysis of Diborane
Objective: To synthesize pentaborane(9) through the thermal decomposition of diborane.

Materials:

Diborane (B₂H₆) gas

High-purity nitrogen or argon gas

Pyrolysis reactor (quartz or stainless steel tube furnace)

Series of cold traps (-78 °C, -196 °C)

Vacuum line and manifold

Pressure gauges

Procedure:
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Assemble the pyrolysis apparatus, ensuring all connections are vacuum-tight. The system

should consist of a diborane source, a flow meter, the tube furnace, and a series of cold

traps.

Thoroughly purge the entire system with dry nitrogen or argon gas to remove all traces of air

and moisture.

Evacuate the system using the vacuum line.

Heat the tube furnace to approximately 200-250 °C.

Introduce a controlled flow of diborane gas into the heated tube. The residence time in the

furnace should be carefully controlled (typically on the order of seconds).

The effluent gas from the furnace, containing unreacted diborane, pentaborane(9), and

other boron hydrides, is passed through the series of cold traps.

The trap at -78 °C will condense pentaborane(9) along with other less volatile boranes.

Unreacted diborane will pass through and be collected in the -196 °C trap.

After the reaction is complete, stop the flow of diborane and allow the system to cool under

an inert atmosphere.

The collected pentaborane(9) can be further purified by fractional distillation under vacuum.

Halogenation of Pentaborane(9) to form 1-
Bromopentaborane(9)
Objective: To synthesize 1-bromopentaborane(9) via the reaction of pentaborane(9) with

bromine.

Materials:

Pentaborane(9) (B₅H₉)

Bromine (Br₂)

Anhydrous carbon disulfide (CS₂)
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Vacuum line and reaction vessel equipped with a stir bar and a dropping funnel

Cold bath (-78 °C)

Procedure:

In a clean, dry, and inert atmosphere-purged reaction vessel, dissolve a known quantity of

pentaborane(9) in anhydrous carbon disulfide.

Cool the reaction vessel to -78 °C using a dry ice/acetone bath.

Slowly add a stoichiometric amount of bromine, also dissolved in anhydrous carbon disulfide,

to the stirred pentaborane(9) solution via the dropping funnel.

Maintain the temperature at -78 °C and continue stirring for 1-2 hours after the addition is

complete.

Slowly warm the reaction mixture to room temperature and stir for an additional hour.

The solvent and any volatile byproducts can be removed under vacuum.

The resulting 1-bromopentaborane(9) can be purified by vacuum distillation.

Applications in Drug Development and Research
While pentaborane(9) itself is too toxic for direct therapeutic use, its derivatives and the

broader class of boron clusters have garnered interest in the field of drug development,

particularly in Boron Neutron Capture Therapy (BNCT).[2]

Boron Neutron Capture Therapy (BNCT)
BNCT is a binary cancer therapy that involves the selective accumulation of non-radioactive

boron-10 (¹⁰B) in tumor cells, followed by irradiation with a neutron beam. The capture of a

neutron by a ¹⁰B nucleus results in a nuclear fission reaction that produces a high-energy alpha

particle and a lithium-7 nucleus, which selectively destroy the cancer cells. Pentaborane(9)

can serve as a precursor for the synthesis of more complex boron-rich molecules designed to

target tumor cells for BNCT.
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Drug Delivery
Therapeutic Action

Pentaborane(9) Chemical Synthesis ¹⁰B-Enriched
Targeting Agent Tumor Cell Neutron Irradiation ¹⁰B(n,α)⁷Li

Nuclear Reaction Cell Death
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Conceptual pathway for the use of pentaborane(9) derivatives in BNCT.

Safety and Handling
Pentaborane(9) is a pyrophoric, highly toxic, and reactive compound that demands stringent

safety protocols.

Hazards
Pyrophoric: Can ignite spontaneously in air, especially when impure.[2]

Toxicity: Extremely toxic by inhalation, ingestion, and skin absorption. Symptoms of exposure

may be delayed.

Explosive Potential: Can form explosive mixtures with air and is shock-sensitive. Reacts

violently with some fire suppressants like halocarbons and water.[2]

Safe Handling Workflow
The following diagram outlines the essential workflow for safely handling pentaborane(9) in a

laboratory setting.
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Start: Plan Experiment

Don Appropriate PPE
(Full-face respirator, chemical-resistant gloves, flame-retardant lab coat)

Prepare Inert Atmosphere
(Glovebox or Schlenk line)

Transfer Pentaborane(9)
(Use gas-tight syringes or cannulation)

Perform Reaction

Quench Reaction & Decontaminate Glassware
(e.g., with acetone, then slowly with isopropanol, then methanol, then water)

Dispose of Waste
(Follow institutional guidelines for reactive waste)

End

Click to download full resolution via product page

Workflow for the safe handling of pentaborane(9).

Emergency Procedures
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Fire: Use a dry chemical powder, soda ash, or sand. DO NOT USE WATER, CARBON

DIOXIDE, OR HALOGENATED AGENTS.

Spills: Evacuate the area. Cover the spill with a dry, inert absorbent material (e.g., sand,

vermiculite).

Exposure:

Inhalation: Move to fresh air immediately. Seek urgent medical attention.

Skin Contact: Immediately flush with copious amounts of water for at least 15 minutes.

Remove contaminated clothing.

Eye Contact: Immediately flush eyes with water for at least 15 minutes. Seek urgent

medical attention.

This guide is intended for informational purposes for qualified individuals. Always consult the

latest Safety Data Sheet (SDS) and your institution's safety protocols before working with

pentaborane(9).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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